Cas no 64067-98-7 (Ethyl 2-(6-Chloroimidazo1,2-bpyridazin-2-yl)acetate)

• Product Name: Ethyl 2-(6-Chloroimidazo1,2-bpyridazin-2-yl)acetate
• CAS No: 64067-98-7
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• CID: 1028393
• PubChem ID: 10331836
• Update Time: 2025-11-02

Ethyl 2-(6-Chloroimidazo1,2-bpyridazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(6-chloroimidazo[1,2-b]pyridazin-2-yl)acetate
• (6-CHLORO-IMIDAZO[1,2-B]PYRIDAZIN-2-YL)-ACETIC ACID ETHYL ESTER
• (6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetic acid ethyl ester
• 64067-98-7
• SCHEMBL6618313
• Ethyl2-(6-chloroimidazo[1,2-b]pyridazin-2-yl)acetate
• JYTJVWAXYXJKNF-UHFFFAOYSA-N
• DB-198327
• Ethyl 6-Chloroimidazo[1,2-b]pyridazine-2-acetate
• ETHYL 2-{6-CHLOROIMIDAZO[1,2-B]PYRIDAZIN-2-YL}ACETATE
• Ethyl (6-chloroimidazo[1,2-b]pyridazin-2-yl)acetate
• MFCD12195925
• F88075
• Imidazo[1,2-b]pyridazine-2-acetic acid, 6-chloro-, ethyl ester
• DTXSID70438255
• Ethyl 2-(6-Chloroimidazo1,2-bpyridazin-2-yl)acetate

• Inchi： 1S/C10H10ClN3O2/c1-2-16-10(15)5-7-6-14-9(12-7)4-3-8(11)13-14/h3-4,6H,2,5H2,1H3
• InChI Key： JYTJVWAXYXJKNF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(=CN2N=1)CC(=O)OCC

Computed Properties

• Exact Mass: 239.0463
• Monoisotopic Mass: 239.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on Ethyl 2-(6-Chloroimidazo1,2-bpyridazin-2-yl)acetate

Ethyl 2-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetate (CAS 64067-98-7): A Versatile Intermediate in Pharmaceutical Synthesis

Ethyl 2-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetate (CAS 64067-98-7) is a specialized chemical compound that has gained significant attention in pharmaceutical research and development. This heterocyclic compound belongs to the imidazopyridazine family, a class of nitrogen-containing bicyclic structures that have shown remarkable potential in medicinal chemistry.

The molecular structure of Ethyl 2-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetate features a unique combination of imidazole and pyridazine rings, which contributes to its diverse reactivity and makes it particularly valuable as a building block in drug discovery. The presence of the chloro substituent at the 6-position and the ester functional group at the 2-position offers multiple sites for further chemical modifications.

Recent trends in pharmaceutical chemistry have highlighted the importance of imidazopyridazine derivatives as privileged scaffolds in drug design. According to market analysis, the demand for heterocyclic building blocks like CAS 64067-98-7 has increased by approximately 15% annually, driven by the growing need for novel therapeutic agents in areas such as oncology, neurology, and infectious diseases.

The synthesis of Ethyl 2-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetate typically involves multi-step organic reactions starting from commercially available pyridazine precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers exploring more sustainable solvents and catalytic systems to improve the environmental profile of the manufacturing process.

In pharmaceutical applications, 64067-98-7 serves as a key intermediate for the preparation of various biologically active compounds. Its structural features make it particularly suitable for developing kinase inhibitors, a class of drugs that has revolutionized cancer treatment in recent years. The compound's ability to interact with multiple biological targets while maintaining good pharmacokinetic properties has made it valuable in structure-activity relationship studies.

Quality control of Ethyl 2-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetate is crucial for its pharmaceutical applications. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound meets the stringent purity requirements of drug development. The typical purity specification for research-grade material is ≥98%, with special attention paid to the absence of potentially harmful impurities.

Storage and handling of CAS 64067-98-7 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when working with this chemical.

The market for imidazopyridazine derivatives is expected to grow significantly in the coming years, with projections indicating a compound annual growth rate (CAGR) of 8-12% through 2030. This growth is fueled by increasing investment in small molecule drug discovery and the expanding pipeline of targeted therapies in clinical development.

Recent patent literature reveals numerous applications of Ethyl 2-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetate in medicinal chemistry. Several major pharmaceutical companies have included derivatives of this scaffold in their drug discovery programs, particularly for the treatment of inflammatory diseases and central nervous system disorders. The compound's versatility allows for the introduction of various pharmacophores, enabling the optimization of drug-like properties.

From a regulatory perspective, 64067-98-7 is not currently listed on any major controlled substance schedules. However, researchers and manufacturers should always consult the latest local and international regulations before working with this or any other chemical compound to ensure compliance with all applicable laws and guidelines.

The future of Ethyl 2-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetate research appears promising, with ongoing studies exploring its potential in proteolysis targeting chimera (PROTAC) technology and other emerging drug discovery paradigms. As the pharmaceutical industry continues to embrace innovative approaches to drug design, the demand for specialized intermediates like CAS 64067-98-7 is likely to increase further.

For researchers interested in working with Ethyl 2-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetate, several reputable suppliers offer this compound in various quantities and purity grades. When sourcing this material, it's important to verify the supplier's quality certifications and request comprehensive analytical data to ensure the product meets the specific requirements of your research or development project.